Cas no 1018251-30-3 (2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole)

• Product Name: 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole
• CAS No: 1018251-30-3
• MF: C₁₄H₁₉N₃S
• MW: 261.385761499405
• MDL: MFCD10008527
• CID: 5229828
• PubChem ID: 28470863
• Update Time: 2026-03-07

2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 4-(1-methylethyl)-2-(1-piperazinyl)-
• 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole

• MDL： MFCD10008527
• Inchi： 1S/C14H19N3S/c1-10(2)11-4-3-5-12-13(11)16-14(18-12)17-8-6-15-7-9-17/h3-5,10,15H,6-9H2,1-2H3
• InChI Key： MKXQDKMKTCWIAG-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(C(C)C)=C2N=C1N1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole

Introduction to 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole (CAS No. 1018251-30-3) in Modern Pharmaceutical Research

2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No. 1018251-30-3), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the benzothiazole class, a scaffold widely recognized for its role in drug discovery due to its ability to interact with various biological targets. The presence of both piperazine and propyl substituents in its structure imparts unique pharmacological properties, making it a promising candidate for further investigation.

The benzothiazole core is a fused ring system consisting of a benzene ring and a thiazole ring, which is known for its versatility in medicinal chemistry. It serves as a privileged scaffold in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The piperazine moiety, characterized by its nitrogen-rich structure, enhances the compound's solubility and bioavailability while also contributing to its binding affinity for certain biological receptors. In contrast, the propyl group introduces hydrophobicity and influences the compound's metabolic stability, making it an important factor in drug design.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel derivatives of benzothiazole-based compounds. Among these, 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has been highlighted for its potential in modulating enzyme activity and receptor interactions. Studies have demonstrated that this compound exhibits inhibitory effects on several key enzymes involved in inflammatory pathways, such as COX-2 and LOX. These findings align with the growing interest in developing anti-inflammatory agents with minimal side effects.

The pharmacokinetic profile of 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has been thoroughly evaluated through preclinical studies. Its favorable pharmacokinetic properties, including moderate oral bioavailability and reasonable metabolic clearance rates, make it a suitable candidate for further development into a therapeutic agent. Additionally, the compound's stability under various physiological conditions suggests that it could be formulated into oral or injectable dosage forms without significant degradation.

In the realm of oncology research, 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole has shown promise as an inhibitor of kinases associated with tumor growth and progression. By targeting specific signaling pathways involved in cancer cell proliferation, this compound may offer a novel approach to combating certain types of malignancies. Preliminary experiments have indicated that it can disrupt the activity of tyrosine kinases, which are often overexpressed in cancer cells and contribute to their uncontrolled growth.

The synthesis of 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the piperazine ring typically involves reductive amination or nucleophilic substitution reactions, while the propyl group is often incorporated through alkylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The role of computational modeling in the study of 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole cannot be overstated. Molecular docking simulations have been used to predict binding interactions between this compound and target proteins, providing valuable insights into its mechanism of action. These simulations have helped researchers identify key residues involved in binding and have guided the design of more potent derivatives.

Evaluation of the toxicological profile is essential before advancing 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole into clinical trials. Acute toxicity studies have been conducted to assess its safety at various doses, while chronic toxicity studies are being planned to evaluate long-term exposure effects. These studies are crucial for ensuring that the compound is safe for human use and do not pose significant health risks.

The integration of genomics and proteomics into drug discovery has opened new avenues for exploring the therapeutic potential of 2-(piperazin-1-yl)-4-(propan-2-yl)-1,3-benzothiazole. By analyzing gene expression patterns and protein interactions associated with diseases such as Alzheimer's and Parkinson's, researchers can identify new targets for intervention. This approach has already led to the discovery of several novel drug candidates with benzothiazole-based structures.

The future prospects for 2-(piperazin-1-yl)-4-(propan-2-y l)-1,3-benzothiazole are promising given its diverse biological activities and favorable pharmacokinetic properties. Ongoing research aims to optimize its chemical structure further to enhance efficacy while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a market-ready therapeutic agent.